Cas no 800384-35-4 (Benzenesulfonamide, 4-methoxy-N-2-propynyl-)

• Product Name: Benzenesulfonamide, 4-methoxy-N-2-propynyl-
• CAS No: 800384-35-4
• MF: C₁₀H₁₁NO₃S
• MW: 225.264241456985
• CID: 2802557
• PubChem ID: 9356089
• Update Time: 2025-04-21

Benzenesulfonamide, 4-methoxy-N-2-propynyl- Chemical and Physical Properties

Names and Identifiers

• DTXSID70429426
• 4-Methoxy-N-(prop-2-yn-1-yl)benzene-1-sulfonamide
• AKOS008959668
• Benzenesulfonamide, 4-methoxy-N-2-propynyl-
• SCHEMBL3369176
• 800384-35-4

• Inchi： 1S/C10H11NO3S/c1-3-8-11-15(12,13)10-6-4-9(14-2)5-7-10/h1,4-7,11H,8H2,2H3
• InChI Key： WLJHIFZTPHLHRF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(NCC#C)(=O)=O

Computed Properties

• Exact Mass: 225.04596439Da
• Monoisotopic Mass: 225.04596439Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.8Ų